Cas no 57-16-9 ((17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate)

(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate structure
57-16-9 structure
Product name:(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate
CAS No:57-16-9
MF:C24H36O4
MW:388.54024
CID:1603791
PubChem ID:200110

(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate Chemical and Physical Properties

Names and Identifiers

    • (17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) acetate
    • BL-141
    • 3β,17-Dihydroxy-6α-methylpregn-4-en-20-one 17-acetate
    • [(3S,6S,8R,9S,10R,13S,14S,17R)-17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
    • Pregn-4-en-20-one, 17-(acetyloxy)-3-hydroxy-6-methyl-, (3-beta,6-alpha)-
    • PREGN-4-EN-20-ONE, 3.BETA.,17-DIHYDROXY-6.ALPHA.-METHYL-, 17-ACETATE
    • Pregn-4-en-20-one, 3-beta,17-dihydroxy-6-alpha-methyl-, 17-acetate
    • 17-(Acetyloxy)-3-hydroxy-6-methyl-pregn-4-en-20-one, (3beta,6alpha)-
    • 17-(ACETYLOXY)-3-HYDROXY-6-METHYL-PREGN-4-EN-20-ONE, (3.BETA.,6.ALPHA.)-
    • (3beta,6alpha)-3-hydroxy-6-methyl-20-oxopregn-4-en-17-yl acetate
    • (3beta,6alpha)-17-(acetyloxy)-3-hydroxy-6-methyl-pregn-4-en-20-one
    • SCHEMBL9724563
    • 57-16-9
    • BK5J1R2YDO
    • 3-Hydroxy-6-alpha-methyl-17-acetoxyprogesterone
    • BL 141
    • Q27274715
    • UNII-BK5J1R2YDO
    • NSC 86014
    • 3.BETA.,17-DIHYDROXY-6.ALPHA.-METHYLPREGN-4-EN-20-ONE 17-ACETATE
    • PREGN-4-EN-20-ONE, 17-(ACETYLOXY)-3-HYDROXY-6-METHYL-, (3.BETA.,6.ALPHA.)-
    • NSC-86014
    • 3-beta,17-Dihydroxy-6-alpha-methylpregn-4-en-20-one 17-acetate
    • (17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate
    • Inchi: InChI=1S/C24H36O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h13-14,17-20,27H,6-12H2,1-5H3/t14-,17-,18+,19-,20-,22+,23-,24-/m0/s1
    • InChI Key: ODVZWAWQENIRKD-CKRBXLRKSA-N
    • SMILES: CC1CC2C(CCC3(C2CCC3(C(=O)C)OC(=O)C)C)C4(C1=CC(CC4)O)C

Computed Properties

  • Exact Mass: 388.26148
  • Monoisotopic Mass: 388.261
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.13
  • Boiling Point: 494.5°C at 760 mmHg
  • Flash Point: 161.3°C
  • Refractive Index: 1.545
  • PSA: 63.6
  • LogP: 4.44700

(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate Related Literature

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司